N-(2,6-difluorobenzyl)-2-(pyrazin-2-yl)thiazole-4-carboxamide
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Description
N-(2,6-difluorobenzyl)-2-(pyrazin-2-yl)thiazole-4-carboxamide is a useful research compound. Its molecular formula is C15H10F2N4OS and its molecular weight is 332.33. The purity is usually 95%.
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Scientific Research Applications
Pyrazole Derivatives as Photosynthetic Electron Transport Inhibitors
Pyrazole derivatives, including N-(2,6-difluorobenzyl)-2-(pyrazin-2-yl)thiazole-4-carboxamide, have been synthesized and evaluated for their potential to inhibit photosynthetic electron transport. This research found that certain pyrazole compounds exhibit inhibitory properties comparable to commercial herbicides targeting the same mechanism, such as diuron, lenacil, and hexazinone. The study provides insights into the structure-activity relationship of these compounds, highlighting the importance of electrostatic properties in their inhibitory potential (Vicentini et al., 2005).
Antibacterial Activity of Pyrazole Derivatives
Another study focused on the design, synthesis, and antibacterial activity of novel analogs related to this compound. Among these, certain compounds displayed significant antibacterial activity, particularly against Staphylococcus aureus and Bacillus subtilis. The research also included QSAR studies, providing a deeper understanding of the structural features contributing to the antibacterial efficacy of these compounds (Palkar et al., 2017).
Hybrid and Bioactive Cocrystals with Hydroxybenzoic Acids
Research on cocrystals of pyrazinamide, a compound structurally similar to this compound, with hydroxybenzoic acids has shown potential applications beyond antimicrobial activity. These studies indicate the possibility of formulating new anti-TB drugs and applications in photovoltaic systems for energy conversion. The analysis of noncovalent interactions using SAPT provided insights into the molecular interactions within these cocrystals, suggesting their inhibitory activity against mycobacterium tuberculosis and potential in drug formulation (Al-Otaibi et al., 2020).
GyrB Inhibitors for Tuberculosis Treatment
A study on thiazole-aminopiperidine hybrid analogues, including derivatives of this compound, identified compounds with promising activity against Mycobacterium tuberculosis. These compounds were evaluated for their inhibitory effect on GyrB ATPase and DNA gyrase, showing potential as new treatments for tuberculosis. This research highlights the significance of molecular hybridization in discovering novel therapeutic agents (Jeankumar et al., 2013).
Properties
IUPAC Name |
N-[(2,6-difluorophenyl)methyl]-2-pyrazin-2-yl-1,3-thiazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10F2N4OS/c16-10-2-1-3-11(17)9(10)6-20-14(22)13-8-23-15(21-13)12-7-18-4-5-19-12/h1-5,7-8H,6H2,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JUZICBRBBLUVBD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)F)CNC(=O)C2=CSC(=N2)C3=NC=CN=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10F2N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.